Cas no 1795470-76-6 ((2-bromo-5-methoxyphenyl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone)

• Product Name: (2-bromo-5-methoxyphenyl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone
• CAS No: 1795470-76-6
• MF: C₁₄H₁₅BrN₄O₂
• MW: 351.198501825333
• CID: 5369865
• Update Time: 2025-05-26

(2-bromo-5-methoxyphenyl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (2-bromo-5-methoxyphenyl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone

• Inchi： 1S/C14H15BrN4O2/c1-21-11-2-3-13(15)12(8-11)14(20)18-6-4-10(9-18)19-7-5-16-17-19/h2-3,5,7-8,10H,4,6,9H2,1H3
• InChI Key： LDJRKTLZDSGJIY-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC=C1Br)(N1CCC(N2C=CN=N2)C1)=O

Computed Properties

• Exact Mass: 350.038
• Monoisotopic Mass: 350.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2A^2

Additional information on (2-bromo-5-methoxyphenyl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone

Research Brief on (2-bromo-5-methoxyphenyl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone (CAS: 1795470-76-6)

The compound (2-bromo-5-methoxyphenyl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone (CAS: 1795470-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, which combines a brominated methoxyphenyl moiety with a triazole-substituted pyrrolidine scaffold. This combination is believed to confer specific binding properties that may be exploitable in targeting various biological pathways. Preliminary data suggest that the compound exhibits moderate to high affinity for certain protein targets, although the exact mechanisms of action remain under investigation.

In terms of synthesis, researchers have developed optimized protocols for the production of (2-bromo-5-methoxyphenyl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone, ensuring high yield and purity. These protocols often involve multi-step reactions, including palladium-catalyzed cross-coupling and click chemistry approaches for the introduction of the triazole moiety. The availability of these synthetic methods has facilitated further biological evaluation of the compound.

Biological studies have revealed promising activity of this compound in various assay systems. Notably, it has shown inhibitory effects against specific enzymes involved in inflammatory and oncogenic pathways. These findings have sparked interest in its potential as a lead compound for the development of novel therapeutics, particularly in areas such as oncology and autoimmune diseases.

Despite these encouraging results, challenges remain in fully characterizing the pharmacological profile of (2-bromo-5-methoxyphenyl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone. Current research efforts are focused on elucidating its pharmacokinetic properties, toxicity profile, and structure-activity relationships. These studies will be crucial in determining its viability as a drug candidate.

In conclusion, (2-bromo-5-methoxyphenyl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone represents an interesting chemical entity with potential therapeutic applications. While significant progress has been made in understanding its basic properties, further research is needed to fully explore its medicinal potential. The compound serves as a valuable addition to the growing arsenal of small molecules being investigated for various disease indications.